Cas no 139906-04-0 (2H,10H-Benzo[2,1-b:3,4-c']dipyran-10-one,3,4,7,8-tetrahydro-3-hydroxy-5-methoxy-2,2,8-trimethyl-, (3R,8S)- (9CI))

• Product name: 2H,10H-Benzo[2,1-b:3,4-c']dipyran-10-one,3,4,7,8-tetrahydro-3-hydroxy-5-methoxy-2,2,8-trimethyl-, (3R,8S)- (9CI)
• CAS No: 139906-04-0
• MF: C₁₆H₂₀O₅
• MW: 292.327005386353
• CID: 209699
• PubChem ID: 15126296

2H,10H-Benzo[2,1-b:3,4-c']dipyran-10-one,3,4,7,8-tetrahydro-3-hydroxy-5-methoxy-2,2,8-trimethyl-, (3R,8S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,10H-Benzo[2,1-b:3,4-c']dipyran-10-one,3,4,7,8-tetrahydro-3-hydroxy-5-methoxy-2,2,8-trimethyl-, (3R,8S)- (9CI)
• 2H,10H-Benzo[2,1-b:3,4-c']dipyran-10-one,3,4,7,8-tetrahydro-3-hydroxy-5-methoxy-2,2,8-trimethyl-, (3R-cis)-
• CoriandroneB
• 139906-04-0
• (3R,8S)-3-Hydroxy-5-methoxy-2,2,8-trimethyl-3,4,7,8-tetrahydropyrano[4,3-h]chromen-10-one
• DTXSID901317708
• Coriandrone B
• 3-hydroxy-5-methoxy-2,2,8-trimethyl-3,4,7,8-tetrahydropyrano[4,3-h]chromen-10-one
• CHEBI:174778

• Inchi： InChI=1S/C16H20O5/c1-8-5-9-6-11(19-4)10-7-12(17)16(2,3)21-14(10)13(9)15(18)20-8/h6,8,12,17H,5,7H2,1-4H3
• InChI Key： BWHXOOBBSCGLBC-UHFFFAOYSA-N
• SMILES： COc1cc2CC(C)OC(=O)c2c2OC(C)(C)C(O)Cc12

Computed Properties

• Exact Mass: 292.1311
• Monoisotopic Mass: 292.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans